3-Methacryloxypropyldimethylsilanol

• CAS No.: 119052-13-0
• Molecular Formula: C9H18O3Si
• Molecular Weight: 202.32 g/mol
• IUPAC Name: 3-[hydroxy(dimethyl)silyl]propyl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H18O3Si/c1-8(2)9(10)12-6-5-7-13(3,4)11/h11H,1,5-7H2,2-4H3
• InChI Key: HYWZOETUAIBWEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCC[Si](C)(C)O

Description

3-Methacryloxypropyldimethylsilanol is a useful research compound. Its molecular formula is C9H18O3Si and its molecular weight is 202.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

After 60 mL of water, 60 ml of diethyl ether, and 7 g (83 mmol) of sodium bicarbonate had been placed into a four-necked flask, the temperature was lowered to 0° C. Next, 15 g (68 mmol) of 3-methacryloxypropyldimethylchlorosilane were added dropwise into the resulting mixture, which was being agitated, via a dropping funnel. After the reaction had been completed, the ether layer was separated and then washed with water once. After the ether had subsequently been distilled and removed at room temperature and reduced pressure, 3-methacryloxypropyldimethylsilanol (hereafter, "MPOH") was obtained. The structure of said compound was verified by gas chromatographic analysis (GLC) and nuclear magnetic resonance analysis (NMR).

Synthesis routes and methods II

Procedure details

Deionized water (100 mL) and diethyl ether (200 mL) were added to a single-neck 500 mL round-bottom flask fitted with a magnetic stirrer. The flask was cooled in an ice bath to 0° C. The flask was fitted with a dropping funnel and a mixture of (10 g, 0.045 mol) of 3-methacryloxypropyl dimethylchlorosilane and 50 mL of anhydrous THF was added to the flask. The reaction was stirred for one hour at 0° C. The organic layer was separated and dried over anhydrous sodium sulfate and filtered. The solvent was evaporated on a rotovap to give 3-methacryloxypropyl dimethylhydroxysilane in 9.0 g quantity, 99% yield as a clear, colorless oil.